Cas no 1009075-39-1 (tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate
• CAS No: 1009075-39-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 97979
• PubChem ID: 29919729
• Update Time: 2025-06-14

tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-((ethylamino)methyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid, 2-[(ethylamino)methyl]-, 1,1-dimethylethylester, (2S)-
• (2S)-1-(tert-Butoxycarbonyl)-2-((ethylamino)methyl)pyrrolidine
• (2S)-2-[(Ethylamino)methyl]-1-Pyrrolidinecarboxylicacid 1,1-dimethylethylester
• (R)-tert-butyl2-((ethylamino)methyl)pyrrolidine-1-carboxylate
• (S)-2-EthylaMinoMethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate
• tert-butyl (S)-2-((ethylamino)methyl)pyrrolidine-1-carboxylate
• (S)-tert-Butyl2-((ethylamino)methyl)pyrrolidine-1-carboxylate
• SCHEMBL2486249
• DTXSID70652090
• AM90413
• CS-0339955
• 1009075-39-1
• tert-butyl (2S)-2-(ethylaminomethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-5-13-9-10-7-6-8-14(10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： RKMARTBPQCEJTJ-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CNCC)=O

Computed Properties

• Exact Mass: 228.184
• Monoisotopic Mass: 228.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 0.993±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 41.57000
• LogP: 2.32420

Additional information on tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate (CAS No. 1009075-39-1)

The compound tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate (CAS No. 1009075-39-1) is a chiral pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl carbamate protection group and the ethylamino side chain, make it a valuable intermediate in the development of bioactive molecules. Researchers often focus on its stereoselective properties, as the (2S)-configuration plays a critical role in drug-receptor interactions.

In recent years, the demand for chiral building blocks like tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate has surged due to advancements in asymmetric synthesis and targeted drug design. This compound is frequently referenced in studies related to central nervous system (CNS) therapeutics, as its pyrrolidine core mimics natural alkaloids. A growing trend in scientific queries includes questions like "How to optimize the synthesis of tert-butyl-protected pyrrolidines?" or "What are the applications of ethylamino-methyl derivatives in medicinal chemistry?"—highlighting its relevance in modern research.

The carboxylate group in this compound enhances solubility, a feature highly sought after in prodrug development. Its CAS No. 1009075-39-1 is often cross-referenced in patents for enzyme inhibitors and GPCR modulators, aligning with the industry's shift toward precision medicine. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are commonly employed to verify its purity and stereochemical integrity, addressing another frequent search query: "How to characterize chiral pyrrolidine derivatives?"

From an industrial perspective, scalability and cost-efficiency are critical. The tert-butyloxycarbonyl (Boc) group in this compound offers stability during multi-step syntheses, reducing side reactions—a topic frequently discussed in process chemistry forums. Environmental concerns also drive interest in green chemistry adaptations for its production, such as catalytic hydrogenation or solvent-free conditions.

In summary, tert-butyl (2S)-2-[(ethylamino)methyl]pyrrolidine-1-carboxylate exemplifies the intersection of chiral technology and drug discovery. Its versatility and alignment with trending research areas ensure its continued prominence in scientific literature and industrial applications.